Cas no 93669-72-8 (10-methyl-2H,8H-pyrano[3,2-g]chromen-2-one)

• Product name: 10-methyl-2H,8H-pyrano[3,2-g]chromen-2-one
• CAS No: 93669-72-8
• MF: C₁₃H₁₀O₃
• MW: 214.2167
• CID: 1982805
• PubChem ID: 175549

10-methyl-2H,8H-pyrano[3,2-g]chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 10-methyl-2H,8H-pyrano[3,2-g]chromen-2-one
• 10-Methyl-2H,8H-benzo(1,2-b:5,4-b')dipyran-2-one
• 2H,8H-Benzo(1,2-b:5,4-b')dipyran-2-one, 10-methyl-
• 10-methyl-8H-pyrano[3,2-g]chromen-2-one
• 10-methyl-2H-pyrano[5,6-g]chromen-8-one
• 93669-72-8
• DTXSID50239520

• Inchi： InChI=1S/C13H10O3/c1-8-12-9(3-2-6-15-12)7-10-4-5-11(14)16-13(8)10/h2-5,7H,6H2,1H3
• InChI Key： LDLLXSZVPYIBIF-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC3=C1OCC=C3)C=CC(=O)O2

Computed Properties

• Exact Mass: 214.062994177g/mol
• Monoisotopic Mass: 214.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų